Cas no 2228336-57-8 (1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol)
1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol
- 3-Chloro-α-(fluoromethyl)-4-(trifluoromethoxy)benzenemethanol
- 1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
- 2228336-57-8
- EN300-1945087
-
- Inchi: 1S/C9H7ClF4O2/c10-6-3-5(7(15)4-11)1-2-8(6)16-9(12,13)14/h1-3,7,15H,4H2
- InChI Key: KIVZPGMHCGPABL-UHFFFAOYSA-N
- SMILES: C1(C(CF)O)=CC=C(OC(F)(F)F)C(Cl)=C1
Computed Properties
- Exact Mass: 258.0070698g/mol
- Monoisotopic Mass: 258.0070698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.450±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 269.1±40.0 °C(Predicted)
- pka: 12.59±0.20(Predicted)
1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1945087-1g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 1g |
$1229.0 | 2023-09-17 | ||
| Enamine | EN300-1945087-5g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 5g |
$3562.0 | 2023-09-17 | ||
| Enamine | EN300-1945087-10g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 10g |
$5283.0 | 2023-09-17 | ||
| Enamine | EN300-1945087-0.05g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 0.05g |
$1032.0 | 2023-09-17 | ||
| Enamine | EN300-1945087-0.1g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 0.1g |
$1081.0 | 2023-09-17 | ||
| Enamine | EN300-1945087-0.25g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 0.25g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1945087-0.5g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 0.5g |
$1180.0 | 2023-09-17 | ||
| Enamine | EN300-1945087-1.0g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1945087-2.5g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 2.5g |
$2408.0 | 2023-09-17 | ||
| Enamine | EN300-1945087-5.0g |
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol |
2228336-57-8 | 5g |
$3562.0 | 2023-06-01 |
1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol
Recent Advances in the Study of 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol (CAS: 2228336-57-8)
The compound 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol (CAS: 2228336-57-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the unique structural features of 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol, which contribute to its reactivity and interaction with biological targets. The presence of both chloro and trifluoromethoxy groups on the phenyl ring, combined with the fluoroethanol moiety, makes this compound a promising candidate for further exploration in medicinal chemistry. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and fluorination methodologies, to optimize the yield and purity of this compound.
In vitro and in vivo studies have demonstrated that 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol exhibits notable biological activity, particularly in modulating specific enzyme pathways involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound may act as an inhibitor of key enzymes in the arachidonic acid cascade, which could have implications for the treatment of chronic inflammatory conditions. Additionally, preliminary data indicate potential neuroprotective effects, although further validation is required.
The pharmacokinetic properties of 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol have also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable bioavailability and stability under physiological conditions. These findings support the compound's potential as a lead candidate for further drug development.
Despite these promising results, challenges remain in the optimization of 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol for clinical applications. Issues such as selectivity, toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are expected to play a crucial role in overcoming these hurdles and advancing the compound toward preclinical testing.
In conclusion, 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol (CAS: 2228336-57-8) represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated biological activity. Continued research into its mechanisms of action and therapeutic potential will be essential for realizing its full clinical value. This briefing underscores the importance of interdisciplinary collaboration and innovative synthetic approaches in the development of novel bioactive compounds.
2228336-57-8 (1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)